Cas no 133066-61-2 (1-Benzoyl-3-(1-ethoxyethoxy)-4-phenyl-2-azetidinone)

• Product name: 1-Benzoyl-3-(1-ethoxyethoxy)-4-phenyl-2-azetidinone
• CAS No: 133066-61-2
• MF: C₂₀H₂₁NO₄
• MW: 339.38504576683
• CID: 134911
• PubChem ID: 22034418

1-Benzoyl-3-(1-ethoxyethoxy)-4-phenyl-2-azetidinone Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone,1-benzoyl-3-(1-ethoxyethoxy)-4-phenyl-
• PACLITAXEL SIDE CHAIN NO 1
• PACLITAXEL SIDE CHAIN NO.1
• (3R,4S)-1-BENZOYL-3-(2-ETHOXYETHOXY)-4-PHENYL-2-AZETIDIONE
• (3R,4S)-1-BENZOYL-3-[(TRIETHYLSILY)OXY]-4-PHENYL-2-AZETIDINONE
• 1-benzoyl-3-(1-ethoxyethoxy)-4-phenyl-2-azetidinone
• 133066-61-2
• 1-benzoyl-3-(1-ethoxyethoxy)-4-phenylazetidin-2-one
• SCHEMBL5887434
• FT-0697962
• SB49201
• AKOS015912344
• 1-Benzoyl-3-(1-ethoxyethoxy)-4-phenyl-2-azetidinone

• Inchi： InChI=1S/C20H21NO4/c1-3-24-14(2)25-18-17(15-10-6-4-7-11-15)21(20(18)23)19(22)16-12-8-5-9-13-16/h4-14,17-18H,3H2,1-2H3
• InChI Key： XSYLUBKWRZCOQP-UHFFFAOYSA-N
• SMILES： C(N1C(C2C=CC=CC=2)C(OC(OCC)C)C1=O)(=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 339.14700
• Monoisotopic Mass: 339.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.227
• Boiling Point: 464.832 °C at 760 mmHg
• Flash Point: 234.922 °C
• PSA: 55.84000
• LogP: 3.11590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams